![molecular formula C8H4ClF6NO3S B1511128 1-(4-Chloropyridin-2-yl)-2,2,2-trifluoroethyl trifluoromethanesulfonate CAS No. 1356087-54-1](/img/structure/B1511128.png)
1-(4-Chloropyridin-2-yl)-2,2,2-trifluoroethyl trifluoromethanesulfonate
Overview
Description
The compound “1-(4-Chloropyridin-2-yl)-2,2,2-trifluoroethyl trifluoromethanesulfonate” seems to be a complex organic molecule. It likely contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Scientific Research Applications
Catalysis and Organic Synthesis
- Cyclisation Catalyst: Trifluoromethanesulfonic acid has been identified as an excellent catalyst for inducing 5-endo cyclisation of homoallylic sulfonamides, leading to the efficient formation of pyrrolidines and polycyclic systems (Haskins & Knight, 2002).
- Aminolysis of 1,2-Epoxides: Lanthanide(III) trifluoromethanesulfonates have been found to catalyze the aminolysis of 1,2-epoxides extraordinarily efficiently, yielding β-amino alcohols with high regioselectivity and anti stereoselectivity (Chini et al., 1994).
- Acylation of Alcohols: Scandium trifluoromethanesulfonate is a highly active Lewis acid catalyst for the acylation of alcohols with acid anhydrides and mixed anhydrides, especially effective for selective macrolactonization of omega-hydroxy carboxylic acids (Ishihara et al., 1996).
Anticancer Research
- Supramolecular Chemistry for Anticancer Potency: A study highlighted the construction of tetracationic hetero-bimetallacycles from a pyridine-2,6-dicarboxamide ligand and cis-blocked complexes, demonstrating significant anticancer potency through apoptosis induction in complex-treated cells (Mishra et al., 2014).
Material Science and Synthesis
- Ketone Synthesis: A novel reagent derived from the reaction of sodium salt of 2-pyridinol with trifluoromethylsulfonyl chloride was used for the synthesis of benzophenones from benzoic acid and aromatic hydrocarbons, showcasing its utility in intermolecular dehydration reactions (Keumi et al., 1988).
Organic Reactions and Mechanisms
- Glycosylation Reactions: The combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride forms a powerful thiophile for activating thioglycosides, demonstrating its application in glycoside synthesis (Crich & Smith, 2001).
properties
IUPAC Name |
[1-(4-chloropyridin-2-yl)-2,2,2-trifluoroethyl] trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF6NO3S/c9-4-1-2-16-5(3-4)6(7(10,11)12)19-20(17,18)8(13,14)15/h1-3,6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIGLSIWKRYUOJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Cl)C(C(F)(F)F)OS(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF6NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50744482 | |
Record name | 1-(4-Chloropyridin-2-yl)-2,2,2-trifluoroethyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50744482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1356087-54-1 | |
Record name | Methanesulfonic acid, 1,1,1-trifluoro-, 1-(4-chloro-2-pyridinyl)-2,2,2-trifluoroethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1356087-54-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Chloropyridin-2-yl)-2,2,2-trifluoroethyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50744482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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